Cas no 2228407-30-3 (3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo2,3-bpyridine
• CAS No: 2228407-30-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 6485300
• PubChem ID: 165612586
• Update Time: 2025-10-30

3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo2,3-bpyridine
• EN300-1760041
• 2228407-30-3
• 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C12H12N2/c1-4-9(2)11-8-14(3)12-10(11)6-5-7-13-12/h1,5-9H,2-3H3
• InChI Key： HXBWVRHRAODAHQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C#C)C)C2=CC=CN=C12

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo2,3-bpyridine

Introduction to 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine] (CAS No. 2228407-30-3)

3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine], identified by its Chemical Abstracts Service (CAS) number 2228407-30-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrole-based derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a butynyl group and a methyl-substituted pyrrole core imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine] features a fused pyrrole and bipyridine system, which is a common motif in many bioactive molecules. This particular arrangement enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing multiple binding pockets and functional groups. The butynyl moiety, in particular, introduces a reactive site that can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrrole derivatives have been extensively studied due to their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The compound 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine] represents an intriguing example of how structural modifications can lead to the discovery of new bioactive molecules. Its unique scaffold suggests that it may exhibit properties distinct from those of more conventional pyrrole-based compounds.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both the pyrrole and bipyridine rings provides a versatile platform for further functionalization. Researchers have leveraged similar structures in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, bipyridine-based ligands have been employed in the design of drugs that interact with metal ions or enzymes involved in cancer metabolism. The addition of a butynyl group to the pyrrole core may enhance binding affinity or modulate pharmacokinetic properties, making this compound particularly valuable for medicinal chemistry endeavors.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Molecular modeling studies have shown that 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine] can form stable interactions with specific biological targets through hydrogen bonding networks and hydrophobic effects. These insights are crucial for guiding experimental efforts aimed at optimizing the compound's pharmacological profile. Additionally, the compound's stability under various conditions makes it suitable for further synthetic modifications without significant degradation.

The synthesis of 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the pyrrole ring through cyclization reactions and subsequent functionalization at the 1-position with a methyl group. The introduction of the butynyl group is typically achieved via palladium-catalyzed coupling reactions, which are highly efficient and scalable. These synthetic strategies underscore the importance of well-designed synthetic routes in enabling access to complex heterocyclic compounds like this one.

In terms of biological activity, preliminary studies suggest that 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine) may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. While detailed pharmacological data is still being gathered, its structural features align it with known bioactive scaffolds that have demonstrated therapeutic potential. For example, related bipyridine derivatives have been investigated for their roles in modulating ion channels or kinases involved in neurological disorders. The unique combination of functional groups in this compound may translate into novel mechanisms of action that warrant further exploration.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 3-(but-3-yn-2-yl)-1-methyl-1H-pyrrolo[2,3-bpyridine) exemplifies how advances in synthetic chemistry can provide valuable starting points for drug discovery efforts. Its structural complexity and potential biological relevance make it an attractive candidate for inclusion in high-throughput screening campaigns or as a precursor for more targeted investigations.

Future research directions may focus on optimizing the synthetic routes to improve yield and scalability while exploring modifications to enhance biological activity. Techniques such as structure-based drug design or fragment-based approaches could be employed to refine the molecule's pharmacological profile. Additionally, investigating its behavior in vitro and in vivo will provide critical insights into its potential as a therapeutic agent.

In conclusion,3-(but--but--nyl)-but--methyl--pyrrol--)(CAS No.2228407--30--) stands out as a promising heterocyclic compound with significant potential in pharmaceutical research.
The combination
of its structural features
and reported biological activities
suggests
that it could serve as an important intermediate or lead compound